Cas no 1185296-62-1 (3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride)

• Product Name: 3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride
• CAS No: 1185296-62-1
• MF: C₁₈H₂₂ClNO₂
• MW: 319.82578420639
• CID: 1068595
• PubChem ID: 46735617
• Update Time: 2025-10-28

3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Phenoxyphenoxy)methyl]piperidine hydrochloride
• AKOS015848724
• 3-[(4-phenoxyphenoxy)methyl]piperidine;hydrochloride
• A1-30986
• 3-[(4-Phenoxyphenoxy)methyl]piperidinehydrochloride
• 1185296-62-1
• 3-((4-Phenoxyphenoxy)methyl)piperidine hydrochloride
• 3-(4-phenoxyphenoxymethyl)piperidine hydrochloride
• 3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride

• MDL： MFCD09997058
• Inchi： 1S/C18H21NO2.ClH/c1-2-6-17(7-3-1)21-18-10-8-16(9-11-18)20-14-15-5-4-12-19-13-15;/h1-3,6-11,15,19H,4-5,12-14H2;1H
• InChI Key： MXKCDYBBCCFEFX-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OC1C=CC=CC=1)CC1CNCCC1

Computed Properties

• Exact Mass: 319.1339066g/mol
• Monoisotopic Mass: 319.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride

Comprehensive Overview of 3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride (CAS No. 1185296-62-1)

3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride (CAS No. 1185296-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its shorthand name 3-PPMPH, belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug development and material science. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The molecular structure of 3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride features a piperidine ring substituted with a phenoxyphenoxy methyl group, which contributes to its unique physicochemical properties. Researchers are particularly interested in its potential as a bioactive intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its relevance in targeting neurological pathways, aligning with the growing demand for compounds that address neurodegenerative diseases—a hot topic in modern medicine.

In the context of drug discovery, CAS 1185296-62-1 is often explored for its ligand-binding affinity, particularly in G-protein-coupled receptors (GPCRs). This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects. The compound’s structural versatility also makes it a candidate for catalysis and polymer chemistry, addressing the surge in interest around sustainable materials.

From a synthetic perspective, 3-PPMPH is typically prepared through multistep organic reactions, including etherification and amination processes. Its high purity and consistent yield are critical for reproducibility in research, a factor highly valued by pharmaceutical developers. The compound’s HPLC and NMR profiles are well-documented, ensuring reliable quality control—a priority for labs focusing on FDA compliance and Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, 3-(4-Phenoxyphenoxy)methylpiperidine Hydrochloride has potential applications in agrochemicals, particularly in the design of eco-friendly pesticides. This resonates with the global push toward green chemistry and reduced environmental impact. Its low toxicity profile (as per preliminary studies) further supports its suitability for such applications, addressing common queries about safety and regulatory approval.

In summary, CAS 1185296-62-1 represents a versatile and promising compound with multifaceted applications. Its relevance to neurology, drug development, and sustainable chemistry positions it at the forefront of contemporary research. As the scientific community continues to explore its potential, 3-PPMPH is poised to play a pivotal role in advancing both therapeutic and industrial innovations.